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Compound of Interest

Compound Name: Pentadecanedioic Acid

Cat. No.: B073588 Get Quote

Application Notes and Protocols for
Pentadecanedioic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes, protocols, and safety information for the

handling and use of pentadecanedioic acid in a research and drug development setting.

Section 1: Introduction
Pentadecanedioic acid (CAS No: 1460-18-0) is a long-chain saturated dicarboxylic acid with

the molecular formula C₁₅H₂₈O₄.[1] It typically appears as a white to off-white solid or powder.

[2][3] Due to its bifunctional nature, possessing a carboxylic acid group at each end of a fifteen-

carbon chain, it serves as a versatile intermediate in organic synthesis.[2] Its applications are

found in the synthesis of pharmaceuticals, agrochemicals, dyestuffs, and as a component in

the formulation of biodegradable polymers and cosmetics.[2][3] In the context of drug

development, its long carbon chain can be utilized to modify the lipophilicity and

pharmacokinetic profiles of active pharmaceutical ingredients (APIs). It can act as a linker in

prodrugs or targeted drug delivery systems to potentially enhance solubility, stability, and

control the release of therapeutic agents.[4]

Section 2: Physical and Chemical Properties
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A summary of the key physical and chemical properties of pentadecanedioic acid is

presented in the table below for easy reference.

Property Value Unit Source(s)

Molecular Formula C₁₅H₂₈O₄ [1]

Molecular Weight 272.38 g/mol [1]

Appearance
White to off-white

solid/powder
[2][3]

Melting Point 113-114 °C [2]

Water Solubility Insoluble [5][6]

Solubility in Organic

Solvents

Soluble in ethanol,

DMSO, and

dimethylformamide

(DMF)

[2]

logP (Octanol/Water

Partition Coefficient)
4.227 [7]

Density 0.9913 (estimate) g/cm³ [5]

Boiling Point 834.70 K (calculated) [7]

Flash Point >110 °C [8]

Section 3: Safety and Handling (MSDS Summary)
Pentadecanedioic acid is considered a hazardous substance and requires careful handling to

minimize exposure.[9] The following table summarizes the key safety information.
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Hazard Category Description
Precautionary
Measures & First
Aid

Source(s)

Skin Irritation
Causes skin irritation.

[5][10]

Wear protective

gloves and lab coat. In

case of contact, wash

with plenty of soap

and water.[7][10]

[5][7][10]

Eye Irritation
Causes serious eye

irritation.[5][10]

Wear safety glasses

with side-shields or

goggles. In case of

contact, rinse

cautiously with water

for several minutes.

Remove contact

lenses if present and

easy to do. Continue

rinsing.[7][10]

[5][7][10]

Respiratory Irritation
May cause respiratory

irritation.[5][10]

Use in a well-

ventilated area or

under a chemical

fume hood. If inhaled,

remove person to

fresh air and keep

comfortable for

breathing.[7][10]

[5][7][10]

Ingestion
May be harmful if

swallowed.

Do NOT induce

vomiting. Rinse mouth

with water.[11]

[11]

Fire Hazard Combustible solid.[9]

Use water spray,

alcohol-resistant

foam, dry chemical, or

carbon dioxide for

extinction.[12]

[9][12]
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Personal Protective

Equipment (PPE)

Safety glasses,

chemical-resistant

gloves (e.g., nitrile

rubber), lab coat.[7]

Always inspect gloves

before use.[7]
[7]

Storage

Store in a tightly

closed container in a

dry, cool, and well-

ventilated place.[2][11]

[2][11]

Disposal

Dispose of

contents/container to

an approved waste

disposal plant.[10]

[10]

Section 4: Experimental Protocols
Preparation of a Stock Solution
This protocol describes the preparation of a stock solution of pentadecanedioic acid for use in

in vitro experiments.

Materials:

Pentadecanedioic acid powder

Dimethyl sulfoxide (DMSO) or Ethanol (ACS grade or higher)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.
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Carefully weigh the desired amount of pentadecanedioic acid powder into the tube.

Add the appropriate volume of solvent (DMSO or ethanol) to achieve the desired stock

concentration (e.g., 10 mg/mL).

Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath may be required to aid dissolution.

Sterile-filter the stock solution through a 0.22 µm syringe filter into a new sterile tube if

required for cell culture applications.

Label the tube clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at -20°C for long-term storage. For aqueous buffers, it is

recommended not to store the solution for more than one day.

General Procedure for Esterification
This protocol outlines a general method for the esterification of pentadecanedioic acid, a

common reaction in the synthesis of derivatives for drug development.

Materials:

Pentadecanedioic acid

Alcohol (e.g., ethanol, methanol)

Strong acid catalyst (e.g., concentrated sulfuric acid)

Anhydrous organic solvent (e.g., toluene, dichloromethane)

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel
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Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous sodium sulfate or magnesium sulfate

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve pentadecanedioic acid in the chosen anhydrous solvent.

Add an excess of the desired alcohol to the solution.

Carefully add a catalytic amount of concentrated sulfuric acid to the reaction mixture.

Attach a reflux condenser and heat the mixture to reflux with stirring. The reaction time will

vary depending on the alcohol used and can be monitored by Thin Layer Chromatography

(TLC).

Once the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Separate the organic layer and dry it over anhydrous sodium sulfate or magnesium sulfate.

Filter the drying agent and concentrate the organic solution under reduced pressure using a

rotary evaporator to obtain the crude diester product.

The crude product can be further purified by column chromatography or recrystallization as

needed.

Section 5: Biological Relevance and Signaling
Pathways
Pentadecanedioic acid itself is not known to be a direct signaling molecule. However, as a

long-chain dicarboxylic acid, it is relevant to the metabolic pathway of fatty acid ω-oxidation
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and subsequent peroxisomal β-oxidation.[13][14] This pathway is an alternative to the primary

mitochondrial β-oxidation of fatty acids and can be important in conditions of high lipid flux.[13]

The general pathway for the metabolism of long-chain dicarboxylic acids is as follows:
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Caption: Metabolic pathway of long-chain dicarboxylic acids.
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Section 6: Application in Drug Delivery Systems
The bifunctional nature and long hydrophobic chain of pentadecanedioic acid make it a

candidate for creating biodegradable polymers for drug delivery.[2] Its derivatives, such as

those formed through esterification or amidation, can be polymerized to form polyesters or

polyamides. These polymers can be formulated into nanoparticles or other drug delivery

vehicles.

The general workflow for creating drug-loaded nanoparticles from a pentadecanedioic acid-

based polymer is illustrated below:
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Caption: Workflow for drug-loaded nanoparticle formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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